Cas no 1310383-72-2 ((αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt)

The (αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt is a chiral boron-containing compound with a rigid pinanediol framework, enhancing its stereochemical stability. The trifluoroacetic acid salt form improves solubility in polar solvents, facilitating handling in synthetic applications. Its structural features, including the amino and boronate functionalities, make it valuable as an intermediate in asymmetric synthesis, particularly for the preparation of enantiomerically pure compounds. The well-defined stereocenters ensure high diastereoselectivity in reactions, while the boronate group enables versatile transformations, such as Suzuki-Miyaura cross-couplings. This compound is particularly useful in pharmaceutical and agrochemical research where precise stereocontrol is critical.

(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt structure

1310383-72-2 structure

Product Name:(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt

CAS No:1310383-72-2

MF:C₁₇H₃₁BF₃NO₅

MW:397.237956285477

CID:4556873

PubChem ID:92135037

Update Time:2025-06-09

(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

- (R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate
- (R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hy
- O10177
- 1310383-72-2
- (alphaS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
- (R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine2,2,2-trifluoroacetatehydrate
- (1R)-3-Methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine;2,2,2-trifluoroacetic acid;hydrate
- (alphaS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronateTrifluoroaceticAcidSalt
- (R)-BOROLEU-(+)-PINANEDIOL TFA HYDRATE
- (S)-3-Methyl-1-((3aR,4R,6R,7aS)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-Trifluoroacetate
- (αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
- Inchi： 1S/C15H28BNO2.C2HF3O2.H2O/c1-9(2)6-13(17)16-18-12-8-10-7-11(14(10,3)4)15(12,5)19-16;3-2(4,5)1(6)7;/h9-13H,6-8,17H2,1-5H3;(H,6,7);1H2/t10-,11-,12+,13-,15-;;/m0../s1
- InChI Key： LSVZPWIRQMJDIN-WDJLAJPPSA-N
- SMILES： FC(C(=O)O)(F)F.O1B([C@H](CC(C)C)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C.O

Computed Properties

Exact Mass: 397.2247377 g/mol
Monoisotopic Mass: 397.2247377 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 457
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.8
Molecular Weight: 397.2

(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019099499-5g	(R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate	1310383-72-2	97%	5g	685.02 USD	2021-06-17
TRC	P458510-25mg	(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt	1310383-72-2		25mg	$ 253.00	2023-04-15
TRC	P458510-250mg	(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt	1310383-72-2		250mg	$ 1918.00	2023-04-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R77300-1g	(R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate	1310383-72-2		1g	¥2432.0	2021-09-08
TRC	P458510-500mg	(αS)-(1R,2R,3S,5R)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt	1310383-72-2		500mg	$ 3000.00	2023-09-06
Crysdot LLC	CD00011039-5g	(R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate	1310383-72-2	97%	5g	$692	2024-07-19
Ambeed	A761629-250mg	(R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate	1310383-72-2	97%	250mg	$121.0	2025-03-04
Ambeed	A761629-5g	(R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate	1310383-72-2	97%	5g	$909.0	2025-03-04
Ambeed	A761629-1g	(R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate	1310383-72-2	97%	1g	$303.0	2025-03-04

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